3-(2-furylmethyl)-5-{4-[2-(4-methylphenoxy)ethoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-(furan-2-ylmethyl)-5-[[4-[2-(4-methylphenoxy)ethoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H21NO4S2/c1-17-4-8-19(9-5-17)28-13-14-29-20-10-6-18(7-11-20)15-22-23(26)25(24(30)31-22)16-21-3-2-12-27-21/h2-12,15H,13-14,16H2,1H3/b22-15-
• InChI Key: AJRUAVDTSOYNIP-JCMHNJIXSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCOC2=CC=C(C=C2)C=C3C(=O)N(C(=S)S3)CC4=CC=CO4
• Isomeric SMILES: CC1=CC=C(C=C1)OCCOC2=CC=C(C=C2)/C=C\3/C(=O)N(C(=S)S3)CC4=CC=CO4
• Molecular Formula: C24H21NO4S2
• Molecular Weight: 451.6 g/mol

Description

Synthesis Analysis

The synthesis of thiazolidinone derivatives, including structures similar to the one mentioned, often involves microwave-assisted synthesis from precursors like 2-aminophenol and rhodanine or thiazolidine-2,4-dione derivatives. This method has been found to be a convenient approach for preparing such compounds (Zidar, Kladnik, & Kikelj, 2009).

Molecular Structure Analysis

The molecular structure of thiazolidinone derivatives has been characterized using X-ray single crystal diffraction, NMR spectra, and computational studies. For instance, crystal structure and Hirshfeld surface analysis, along with computational studies at HF and DFT levels, have been conducted to understand the geometrical parameters and intramolecular contacts (Khelloul et al., 2016).

Chemical Reactions and Properties

Thiazolidinone derivatives undergo various chemical reactions, including reactions with nitrile oxides to afford compounds with potential biological activities. These reactions and the interconversion routes have been discussed, revealing the synthetic versatility of thiazolidinones (Kandeel & Youssef, 2001).